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Compound of Interest

Compound Name: 3-(Bromomethyl)nonane

Cat. No.: B15311832 Get Quote

Technical Guide: 3-(Bromomethyl)nonane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties,

synthesis, and safe handling of 3-(Bromomethyl)nonane, a valuable intermediate in organic

synthesis.

Molecular Profile
3-(Bromomethyl)nonane is a halogenated alkane. Its structure consists of a nonane

backbone with a bromomethyl substituent at the third carbon position.

Quantitative Data Summary
The key quantitative data for 3-(Bromomethyl)nonane are summarized in the table below for

easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15311832?utm_src=pdf-interest
https://www.benchchem.com/product/b15311832?utm_src=pdf-body
https://www.benchchem.com/product/b15311832?utm_src=pdf-body
https://www.benchchem.com/product/b15311832?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15311832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₀H₂₁Br

Molecular Weight 221.18 g/mol

Appearance Expected to be a colorless liquid

Boiling Point
Not precisely determined, but expected to be

high

Solubility Insoluble in water, soluble in organic solvents

Synthesis of 3-(Bromomethyl)nonane
While a specific protocol for the synthesis of 3-(Bromomethyl)nonane is not readily available

in published literature, a standard approach would involve the free-radical bromination of 3-

methylnonane. This method utilizes a brominating agent such as N-bromosuccinimide (NBS) in

the presence of a radical initiator.

Experimental Protocol: Free-Radical Bromination
This hypothetical protocol is based on established methods for the bromination of alkanes.

Materials:

3-Methylnonane

N-Bromosuccinimide (NBS)

Benzoyl peroxide (BPO) or Azobisisobutyronitrile (AIBN)

Carbon tetrachloride (CCl₄) or other suitable non-polar solvent

Anhydrous sodium sulfate (Na₂SO₄)

Inert gas (Nitrogen or Argon)

5% Sodium bicarbonate solution
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Deionized water

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with a magnetic stirrer

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a dry round-bottom flask, dissolve 3-methylnonane in carbon tetrachloride

under an inert atmosphere.

Addition of Reagents: Add N-bromosuccinimide and a catalytic amount of benzoyl peroxide

to the solution.

Reaction Initiation: Heat the mixture to reflux with vigorous stirring. The reaction is typically

initiated by light, so the use of a sunlamp or a standard laboratory light source may be

necessary.

Monitoring the Reaction: The reaction progress can be monitored by Gas Chromatography

(GC) to observe the consumption of the starting material.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter the

solid succinimide byproduct.

Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with 5% sodium

bicarbonate solution and deionized water to remove any remaining acidic impurities.
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Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent using a rotary evaporator.

Purification: The crude product can be purified by fractional distillation under reduced

pressure to yield pure 3-(Bromomethyl)nonane.

Safety and Handling
Alkyl halides, including 3-(Bromomethyl)nonane, should be handled with care due to their

potential health hazards.

General Precautions: Always work in a well-ventilated fume hood.[1] Wear appropriate

personal protective equipment (PPE), including safety goggles, chemical-resistant gloves,

and a lab coat.[1] Avoid inhalation of vapors and contact with skin and eyes.[1]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Visualizations
Synthetic Workflow
The following diagram illustrates the logical workflow for the synthesis and purification of 3-
(Bromomethyl)nonane.
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Reaction

Work-up & Purification

1. Dissolve 3-Methylnonane
in CCl4

2. Add NBS and BPO

3. Heat to Reflux with Light

4. Cool and Filter

Reaction Complete

5. Wash with NaHCO3
and Water

6. Dry with Na2SO4

7. Concentrate (Rotovap)

8. Fractional Distillation

3-(Bromomethyl)nonane

Pure Product

Click to download full resolution via product page

Caption: Synthetic workflow for 3-(Bromomethyl)nonane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15311832?utm_src=pdf-body-img
https://www.benchchem.com/product/b15311832?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15311832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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